N-(2-bromo-6-nitrophenyl)-5-fluoropyridin-3-amine

• Molecular Formula: C11H7BrFN3O2
• Molecular Weight: 312.09 g/mol
• IUPAC Name: N-(2-bromo-6-nitrophenyl)-5-fluoropyridin-3-amine
• InChI: InChI=1S/C11H7BrFN3O2/c12-9-2-1-3-10(16(17)18)11(9)15-8-4-7(13)5-14-6-8/h1-6,15H
• InChI Key: GALBXWBYDBZSGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Br)NC2=CC(=CN=C2)F)[N+](=O)[O-]

Description

N-(2-bromo-6-nitrophenyl)-5-fluoropyridin-3-amine is a useful research compound. Its molecular formula is C11H7BrFN3O2 and its molecular weight is 312.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-bromo-2-fluoro-3-nitrobenzene (5.69 g, 25.9 mmol) and 3-amino-5-fluoropyridine (2.6373 g, 23.53 mmol) in DMF (39.2 mL) was added potassium tert-butoxide (5.28 g, 47.1 mmol) and the solution was stirred under nitrogen at rt overnight. After 5 additional h, the mixture was poured into water (150 mL) and extracted with EtOAc (2×100 mL). The organic extract was dried over MgSO4. The solution was filtered and concentrated in vacuo to provide the crude material as a orange solid. The orange solid was purified by chromatography through a Redi-Sep™ pre-packed silica gel column (120 g), eluting with a gradient of 0% to 50% EtOAc in hexane, to provide N-(2-bromo-6-nitrophenyl)-5-fluoropyridin-3-amine as orange syrup: 1H NMR (400 MHz, DMSO-d6) δ ppm 8.73 (1H, s), 8.09 (1H, dd, J=8.1, 1.5 Hz), 8.03 (1H, dd, J=8.2, 1.4 Hz), 7.97 (1H, d, J=2.5 Hz), 7.88 (1H, t, J=1.9 Hz), 7.44 (1H, t, J=8.1 Hz), 6.77 (1H, dt, J=11.2, 2.3 Hz); LC-MS (ESI) m/z 312.0 [M+H (79Br)]+ and 313.9 [M+H (81Br)]+.